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Compound of Interest

Compound Name: Resorufin-d6

Cat. No.: B1442362 Get Quote

An In-depth Technical Guide to Resorufin-d6: Core Physical and Chemical Properties

Introduction
Resorufin-d6 is the deuterated isotopologue of Resorufin, a highly fluorescent pink dye.[1][2]

Due to its structural similarity to Resorufin but with a distinct mass, Resorufin-d6 is an

invaluable tool in analytical chemistry, particularly in mass spectrometry-based applications. It

serves as an ideal internal standard for the accurate quantification of Resorufin in complex

biological matrices.[1] Resorufin itself is the fluorescent product of enzymatic reactions

involving substrates like resazurin or various resorufin ethers, which are widely used to

measure enzymatic activity and cell viability.[3][4] This guide provides a comprehensive

overview of the physical and chemical properties of Resorufin-d6, detailed experimental

considerations, and logical workflows for its application in research.

Core Physical and Chemical Properties
The fundamental properties of Resorufin-d6 are summarized below. These characteristics are

essential for its proper handling, storage, and application in experimental settings.
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Property Value Reference

CAS Number 1196157-65-9 [5][6][7]

Molecular Formula C₁₂D₆HNO₃ [5][6][7]

Molecular Weight 219.23 g/mol [5][6][7]

Synonym
7-Hydroxy-3H-phenoxazin-3-

one-d6
[5][6][7]

Appearance Powder / Solid [6]

Melting Point >300 °C [6][8]

Isotopic Purity 98 atom % D [6]

Chemical Purity ≥96% (CP) [6]

Mass Shift M+6 [6]

Solubility and Storage
Parameter Details Reference

Solubility

0.5 M NaOH: 5 mg/mL (22.81

mM) DMSO: Soluble

Dimethylformamide (DMF):

Soluble Ethanol: Slightly

soluble Water: Sparingly

soluble / Insoluble

[1][3][8][9][10]

Storage (Solid)
-20°C for long-term storage,

protect from light.
[5][6][11]

Storage (Stock Solution)

-80°C for up to 6 months;

-20°C for up to 1 month.

Aliquoting is recommended to

avoid repeated freeze-thaw

cycles.

[1][9]

Spectral Properties
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The spectral properties of Resorufin-d6 are expected to be nearly identical to those of its non-

deuterated counterpart, Resorufin. The data below pertains to Resorufin and serves as a

reliable reference.

Property Value Conditions Reference

Excitation Maximum

(λex)
563 - 571 nm pH 9 / Aqueous Buffer [3][12][13]

Emission Maximum

(λem)
584 - 587 nm pH 9 / Aqueous Buffer [3][12][13]

Molar Absorptivity (ε) ~56,000 M⁻¹cm⁻¹ - [3]

Fluorescence

Quantum Yield (Φ)
0.75 In Water [3][14]

Experimental Protocols and Applications
Resorufin-d6 is primarily used as an internal standard for the quantification of Resorufin using

mass spectrometry (MS), often coupled with liquid chromatography (LC-MS/MS).

Protocol: Quantification of Resorufin in a Biological
Matrix using LC-MS/MS
This protocol outlines a general procedure for using Resorufin-d6 to quantify Resorufin

produced from an enzymatic assay (e.g., a Cytochrome P450 activity assay using an ether

substrate).

1. Reagent Preparation:

Resorufin Standard Stock: Prepare a 1 mg/mL stock solution of Resorufin in DMSO.

Resorufin-d6 Internal Standard (IS) Stock: Prepare a 1 mg/mL stock solution of Resorufin-
d6 in DMSO.

Working Standards: Create a series of calibration curve standards by serially diluting the

Resorufin stock solution with the assay buffer or a relevant biological matrix.
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Working IS Solution: Prepare a dilute working solution of Resorufin-d6 (e.g., 100 ng/mL) in

the precipitation solvent (e.g., acetonitrile).

2. Sample Preparation (Protein Precipitation):

To 50 µL of each standard, control, and unknown sample, add 100 µL of the working IS

solution (Resorufin-d6 in acetonitrile). The acetonitrile will precipitate the proteins.

Vortex the samples vigorously for 1 minute.

Centrifuge the samples at high speed (e.g., >10,000 x g) for 10 minutes to pellet the

precipitated protein.

Carefully transfer the supernatant to a new 96-well plate or autosampler vials for LC-MS/MS

analysis.

3. LC-MS/MS Analysis:

Chromatography: Use a suitable C18 reverse-phase column. The mobile phases would

typically consist of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

A gradient elution is used to separate Resorufin from matrix components.

Mass Spectrometry: Operate the mass spectrometer in positive ion mode using Multiple

Reaction Monitoring (MRM).

MRM Transition for Resorufin: Monitor the transition of the parent ion to a specific product

ion (e.g., m/z 214 -> 186).

MRM Transition for Resorufin-d6: Monitor the corresponding shifted transition (e.g., m/z

220 -> 192).

4. Data Analysis:

Calculate the peak area ratio of the Resorufin analyte to the Resorufin-d6 internal standard

for all samples.

Construct a calibration curve by plotting the peak area ratios of the standards against their

known concentrations.
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Determine the concentration of Resorufin in the unknown samples by interpolating their peak

area ratios from the calibration curve.

Visualizations
Conceptual Pathway of Resorufin Formation and
Analysis
The following diagram illustrates the enzymatic conversion of a substrate to Resorufin and the

role of Resorufin-d6 as an internal standard in its subsequent analysis.
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Click to download full resolution via product page

Caption: Role of Resorufin-d6 in the analysis of enzymatically produced Resorufin.

Experimental Workflow for Bioanalysis
This diagram details the step-by-step workflow for sample preparation and analysis using

Resorufin-d6 as an internal standard.
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Caption: Workflow for sample preparation using Resorufin-d6 for LC-MS/MS analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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